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Compound of Interest

3-(Chloromethyl)-5-(4-
Compound Name:

chlorophenyl)isoxazole
CAS No.: 343374-64-1

Cat. No.: B3032671

Get Quote

Executive Summary & Hazard Context

Stop and Read: This is not a standard organic solvent. 3-(Chloromethyl)-5-(4-
chlorophenyl)isoxazole contains a highly reactive chloromethyl moiety (

) attached to an isoxazole ring.[1][2][3] In the context of drug development (often a precursor
for COX-2 inhibitors like Valdecoxib), this compound acts as a potent alkylating agent and
lachrymator.[2][3]

The Critical Risk: Standard waste drums for "Halogenated Solvents" often contain alcohols or
basic residues.[3] If this compound is added to a drum containing nucleophiles (amines,
hydroxides) or water, it can undergo rapid, exothermic substitution or hydrolysis, generating
hydrogen chloride (HCI) gas and pressurizing the vessel.[2][3]

Immediate Directive:

e Do NOT mix with oxidizing agents or strong bases in the waste stream.[3]
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e Do NOT dispose of in the general trash or sewer.[3]

e Segregate as "High Hazard — Reactive Organochlorine."[3]

Chemical Profile & Risk Assessment

Before handling, verify the material against this profile to ensure your PPE is adequate.

Property Data | Characteristic Operational Implication
180596-42-7 (or related Use for waste manifesting.[1]
CAS Number o
derivatives) [2]

High reactivity toward
Functional Hazard Alkyl Halide (Benzylic-like) nucleophiles (DNA, proteins).
[2][3] Carcinogenic potential.

Causes severe skin burns (Cat
Physical Hazard Lachrymator / Corrosive 1B) and eye damage.[3]
Vapors induce tears.[3]

Hydrolyzes slowly to release
Stability Moisture Sensitive HCI.[3] Do not store in humid
waste staging areas.[3]

_ _ Likely requires "Corrosive
D002 (Corrosive), D022 (if o ) o
Waste Code (RCRA) Acidic Organic" classification.
Chloroform present) e

Pre-Disposal Stabilization (The Self-Validating
Protocol)

Guidance: For bulk quantities (>10g) or pure solids, do not attempt to quench in the lab. The
exotherm is unpredictable.[3] Pack as solid waste (Scenario A). Use Scenario B only for small-
scale reaction residues or glassware rinsing.[1]

Scenario A: Solid Waste (Preferred Method)

o Applicability: Expired solids, failed synthesis batches.[3]
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e Protocol:

o Transfer solid material into a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is
acceptable but risks breakage.[1][2][3]

o Label clearly: "Hazardous Waste - Solid - Toxic/Corrosive - 3-(Chloromethyl)-5-(4-
chlorophenyl)isoxazole."[1][2]

o Seal with a parafilm wrap over the cap to prevent moisture ingress (which generates HCI
gas).[3]

o Validation: Check the container after 24 hours. If the bottle is bulging, the material is
hydrolyzing; vent in a fume hood and repack with a desiccant packet.[3]

Scenario B: Liquid Waste |/ Rinsate (Quenching Protocol)

o Applicability: Mother liquors, glassware rinses (<500 mL).[2][3]

* Mechanism: Controlled destruction of the alkyl chloride via nucleophilic substitution using a
mild amine or thiosulfate.[3]

Step-by-Step Quench:

Dissolve: Dilute the residue in a non-reactive solvent (e.g., Dichloromethane or Toluene).

e Scavenge: Add an excess of 10% Sodium Thiosulfate solution or a secondary amine (e.g.,
Morpholine) slowly with stirring.

o Why? Thiosulfate converts the reactive alkyl chloride into a non-volatile Bunte salt.[3]
e Monitor: Allow to stir for 2 hours.
» Validation (The "Trust" Step):

o Take a 100 pL aliquot.

o Add to a vial with 4-(4-nitrobenzyl)pyridine (NBP) reagent.[1][2][3]
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o Result: If it turns blue/purple, the alkylating agent is still active.[3] Stir longer. If colorless,
the reactive chloromethyl group is neutralized.[2][3]

» Disposal: Discard the resulting mixture into the Halogenated Solvent waste stream.

The Ultimate Disposal Workflow

The following diagram illustrates the decision logic for disposing of this compound.
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Waste Generation:
3-(Chloromethyl)-5-(4-chlorophenyl)isoxazole

Physical State?

Pure Substance

Dissolved

Solid / Bulk (>10g) Solution / Rinsate

Is Quenching Required?
(High Reactivity Concern)

Pack in HDPE Jar

Label: Corrosive/Toxic Solid Yes (Recommended)

Chemical Deactivation:
Treat with Na-Thiosulfate No (Dilute Only)
or Morpholine

\Validated Inactive

Segregate:
Halogenated Solvent Waste

Labeling Compliance:
RCRA Codes: D002 (Corrosive)
DOT: Corrosive Solid/Liquid, n.o.s.

Final Fate:
High-Temp Incineration
(Scrubbers for HCI/NOX)

Click to download full resolution via product page
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Caption: Operational workflow for the segregation and disposal of chloromethyl-isoxazole
derivatives, prioritizing phase-specific handling.

Regulatory & Logistics Data

When filling out your waste manifest for Environmental Health & Safety (EHS) or third-party
haulers (e.g., Veolia, Clean Harbors), use the following classifications.

Waste Categorization

 RCRA Status: Hazardous Waste.[3]
e Primary Characteristic:D002 (Corrosive).[2][3]
o Secondary Characteristic:Halogenated Organic (Must be incinerated).[2][3]

e Incompatibility Group: Group 1 (Acids).[2][3] Keep away from Group 2 (Bases) and Group 6
(Cyanides).[2]

DOT Shipping Description (for Waste Manifest)

If the specific CAS is not listed in the 49 CFR 172.101 table, use the generic n.o.s.[2][3] (not
otherwise specified) codes:

Proper Shipping Name: Corrosive solid, acidic, organic, n.o.s. (3-(Chloromethyl)-5-(4-
chlorophenyl)isoxazole)[1][2][3]

UN Number: UN 3261[1]

Hazard Class: 8

Packing Group: Il (Medium Danger)[2][3]

References

» National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 11315053, 3-(Chloromethyl)-5-(4-chlorophenyl)isoxazole.[1][2][3] Retrieved from
[Link][3]
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» U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Orientation Manual 2014: Waste Identification.[3] Retrieved from [Link]

e National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent
Practices in the Laboratory: Handling and Management of Chemical Hazards.[3] Washington
(DC): National Academies Press (US); 2011.[2][3] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [3-(Chloromethyl)-5-(4-chlorophenyl)isoxazole proper
disposal procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3032671/docs#3-chloromethyl-5-4-chlorophenyl-
isoxazole-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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